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Compound of Interest

Compound Name: SR 11023

Cat. No.: B15137874 Get Quote

Essential safety and logistical information for the handling and disposal of the potent PPARγ

antagonist, SR 11023, is critical for ensuring the well-being of laboratory personnel and

maintaining a safe research environment. As a selective modulator of the Peroxisome

Proliferator-Activated Receptor Gamma (PPARγ), SR 11023 is a valuable tool in metabolic

disease and oncology research. However, its biological activity necessitates stringent handling

protocols.

Given that a specific Safety Data Sheet (SDS) for SR 11023 is not readily available, this guide

provides a comprehensive framework for its safe handling, drawing upon best practices for

potent research compounds and general laboratory safety principles. All personnel should be

thoroughly trained on these procedures before working with this compound.

Personal Protective Equipment (PPE): Your First
Line of Defense
A thorough risk assessment should precede any handling of SR 11023 to determine the

appropriate level of personal protective equipment. The following table outlines the

recommended PPE for various laboratory activities involving this potent compound.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(especially of powders)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 respirator

with safety glasses-

Disposable solid-front lab coat

with tight-fitting cuffs- Double

gloving (e.g., nitrile gloves)-

Disposable sleeves

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection and

double gloving provide an

essential barrier against

exposure.[1]

Solution Preparation and

Dilution

- Safety goggles or a face

shield- Lab coat- Nitrile gloves

Protects against splashes of

the compound in solution.

General Laboratory Handling
- Safety glasses- Lab coat-

Nitrile gloves

Standard laboratory practice to

prevent accidental contact.

Operational Plan: A Step-by-Step Workflow for Safe
Handling
A systematic approach to handling SR 11023 is crucial to minimize the risk of exposure. The

following workflow should be strictly adhered to:
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Workflow for Safe Handling of SR 11023

Preparation

Handling

Cleanup & Disposal

1. Prepare Designated Work Area
(e.g., Fume Hood)

2. Gather All Necessary Materials & Equipment

3. Don Appropriate PPE

4. Weigh SR 11023 in a Ventilated Enclosure

5. Prepare Stock Solutions in Fume Hood

6. Conduct Experiment

7. Decontaminate Work Surfaces & Equipment

8. Segregate and Dispose of Waste Properly

9. Doff PPE Correctly

10. Wash Hands Thoroughly

Click to download full resolution via product page

A step-by-step workflow for the safe handling of SR 11023.
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Disposal Plan: Ensuring Environmental and
Personnel Safety
Proper disposal of SR 11023 and any contaminated materials is essential to prevent

environmental contamination and accidental exposure. All waste should be treated as

hazardous.[2][3]

Waste Type Disposal Procedure

Unused/Expired Solid Compound

- Collect in a clearly labeled, sealed, and

chemically compatible container.- Dispose of

through a certified hazardous waste vendor.

Contaminated Labware (e.g., pipette tips, vials)

- Collect in a designated, puncture-resistant,

and sealed container.- Label as "Hazardous

Waste" with the name of the compound.

Contaminated PPE (e.g., gloves, lab coat)

- Carefully remove to avoid self-contamination.-

Place in a sealed bag or container labeled as

hazardous waste.

Aqueous Waste (containing SR 11023)

- Collect in a sealed, labeled container.- Do not

dispose of down the drain.- Dispose of through

a certified hazardous waste vendor.

Potential Hazards and Health Effects
While specific toxicological data for SR 11023 is not widely available, it is prudent to consider

the potential health effects associated with other PPARγ modulators. Some compounds in this

class have been linked to adverse effects, including weight gain, fluid retention, and potential

cardiovascular issues.[4][5][6][7] Therefore, minimizing exposure is of utmost importance.

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and copious amounts of water.

Remove contaminated clothing.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water and give plenty of water to

drink. Seek immediate medical attention.

By adhering to these stringent safety and handling protocols, researchers can confidently and

safely utilize SR 11023 in their vital work, contributing to advancements in science and

medicine while prioritizing the safety of all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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